Cas no 1935932-86-7 (2-ethyl-4-fluoro-2-methylbutanal)

• Product Name: 2-ethyl-4-fluoro-2-methylbutanal
• CAS No: 1935932-86-7
• MF: C₇H₁₃FO
• MW: 132.175925970078
• CID: 6263912
• PubChem ID: 131142816
• Update Time: 2025-05-23

2-ethyl-4-fluoro-2-methylbutanal Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-4-fluoro-2-methylbutanal
• 1935932-86-7
• EN300-1619859

• Inchi： 1S/C7H13FO/c1-3-7(2,6-9)4-5-8/h6H,3-5H2,1-2H3
• InChI Key： QADYQZUGBRPVPW-UHFFFAOYSA-N
• SMILES： FCCC(C=O)(C)CC

Computed Properties

• Exact Mass: 132.095043196g/mol
• Monoisotopic Mass: 132.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 92.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-ethyl-4-fluoro-2-methylbutanal

2-Ethyl-4-Fluoro-2-Methylbutanal: A Comprehensive Overview

The compound 2-Ethyl-4-Fluoro-2-Methylbutanal (CAS No. 1935932-86-7) is a highly specialized organic compound with significant applications in various industries, including pharmaceuticals, agrochemicals, and specialty chemicals. This compound is characterized by its unique chemical structure, which includes an aldehyde group, a fluorine atom, and branching at the second carbon atom. The presence of these functional groups and structural features makes it a versatile molecule with potential for further chemical modifications and applications.

Recent studies have highlighted the importance of fluorinated aldehydes in drug discovery and development. Fluorine atoms are known to enhance the bioavailability and stability of molecules, making them valuable in the design of new pharmaceutical agents. In the case of 2-Ethyl-4-Fluoro-2-Methylbutanal, the fluorine atom at the fourth position of the carbon chain plays a critical role in modulating the molecule's reactivity and selectivity. This makes it an attractive candidate for use as an intermediate in the synthesis of more complex molecules, such as antibiotics or anti-inflammatory agents.

The synthesis of 2-Ethyl-4-Fluoro-2-Methylbutanal involves a series of carefully controlled reactions, including alkylation, oxidation, and fluorination steps. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are essential for pharmacological studies.

In terms of physical properties, 2-Ethyl-4-Fluoro-2-Methylbutanal exhibits a boiling point of approximately 100°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in organic reactions. The compound is also relatively stable under ambient conditions, though it may undergo oxidation or decomposition under harsh conditions.

The application of 2-Ethyl-4-Fluoro-2-Methylbutanal extends beyond pharmaceuticals. It has been utilized as a precursor in the synthesis of agrochemicals, where its ability to interact with biological systems makes it valuable for pest control applications. Additionally, this compound has shown promise in materials science, particularly in the development of novel polymers and coatings with improved thermal stability and mechanical properties.

Recent research has also focused on the environmental impact of fluorinated aldehydes like 2-Ethyl-4-Fluoro-2-Methylbutanal. Studies have demonstrated that these compounds can undergo biodegradation under specific environmental conditions, reducing their persistence in ecosystems. However, further investigation is required to fully understand their long-term effects on aquatic and terrestrial environments.

In conclusion, 2-Ethyl-4-Fluoro-2-Methylbutanal (CAS No. 1935932-86-) is a versatile and valuable compound with a wide range of applications across multiple industries. Its unique chemical structure and functional groups make it an ideal candidate for use as an intermediate in drug discovery and materials science. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in both academic and industrial settings.